Cas no 2231664-28-9 ((1s,3r)-1-methylcyclobutane-1,3-diamine)

• Product Name: (1s,3r)-1-methylcyclobutane-1,3-diamine
• CAS No: 2231664-28-9
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD34563197
• CID: 5637920
• PubChem ID: 126606082
• Update Time: 2025-08-05

(1s,3r)-1-methylcyclobutane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-4093973
• (1s,3r)-1-methylcyclobutane-1,3-diamine
• SCHEMBL18535098
• 2580217-31-6
• EN300-27781092
• (1r,3s)-1-methylcyclobutane-1,3-diamine
• 2728710-06-1
• 1-methylcyclobutane-1,3-diamine
• 2231664-28-9
• Rel-(1s,3s)-1-methylcyclobutane-1,3-diamine
• EN300-37007009
• 1,3-Cyclobutanediamine, 1-methyl-, cis-

• MDL： MFCD34563197
• Inchi： 1S/C5H12N2/c1-5(7)2-4(6)3-5/h4H,2-3,6-7H2,1H3
• InChI Key： SBBAGNHPQWRXMJ-UHFFFAOYSA-N
• SMILES： NC1(C)CC(C1)N

Computed Properties

• Exact Mass: 100.100048391g/mol
• Monoisotopic Mass: 100.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 151.1±8.0 °C(Predicted)
• pka: 10.50±0.40(Predicted)

Additional information on (1s,3r)-1-methylcyclobutane-1,3-diamine

Introduction to (1S,3R)-1-Methylcyclobutane-1,3-diamine (CAS No. 2231664-28-9)

(1S,3R)-1-Methylcyclobutane-1,3-diamine (CAS No. 2231664-28-9) is a chiral diamine compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its cyclobutane ring and the presence of two amine groups in a specific stereochemical configuration, which imparts it with distinct reactivity and selectivity profiles.

The chirality of (1S,3R)-1-Methylcyclobutane-1,3-diamine is a critical feature that influences its biological activity and interaction with other molecules. Chiral compounds are essential in the development of enantiomerically pure drugs, as they can exhibit different pharmacological properties and metabolic pathways compared to their racemic mixtures. This makes (1S,3R)-1-Methylcyclobutane-1,3-diamine a valuable building block in the synthesis of chiral intermediates for drug discovery and development.

Recent studies have explored the potential of (1S,3R)-1-Methylcyclobutane-1,3-diamine as a ligand in transition metal-catalyzed reactions. These reactions are crucial in organic synthesis for the formation of complex molecules with high stereoselectivity. For instance, a study published in the *Journal of Organic Chemistry* demonstrated that (1S,3R)-1-Methylcyclobutane-1,3-diamine can effectively coordinate with palladium catalysts to facilitate asymmetric allylic alkylation reactions. The high enantioselectivity achieved in these reactions highlights the compound's utility in the preparation of optically active pharmaceutical intermediates.

In addition to its role in catalysis, (1S,3R)-1-Methylcyclobutane-1,3-diamine has shown promise as a precursor for the synthesis of bioactive molecules. A research team at the University of California reported the use of this diamine in the synthesis of novel neuroprotective agents. The team utilized (1S,3R)-1-Methylcyclobutane-1,3-diamine to construct a series of compounds that exhibited potent neuroprotective effects in cellular models of neurodegenerative diseases. The results suggested that these compounds could be further developed as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The physical and chemical properties of (1S,3R)-1-Methylcyclobutane-1,3-diamine have also been extensively studied. It is a colorless liquid with a molecular weight of 99.15 g/mol and a boiling point of approximately 95°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in various synthetic protocols where controlled solubility is required.

Safety considerations are an important aspect when handling any chemical compound. While (1S,3R)-1-Methylcyclobutane-1,3-diamine is not classified as a hazardous material under standard regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and inhalation. Additionally, it is recommended to work with this compound in a well-ventilated area or under a fume hood to minimize exposure risks.

In conclusion, (1S,3R)-1-Methylcyclobutane-1,3-diamine (CAS No. 2231664-28-9) is a versatile and valuable compound with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and reactivity make it an ideal candidate for the development of chiral intermediates and bioactive molecules. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.